Cas no 900009-80-5 (N'-(4-fluorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide
• CAS No: 900009-80-5
• MF: C₂₀H₁₇FN₄O₂S
• MW: 396.437986135483
• CID: 5493563
• Update Time: 2025-10-24

N'-(4-fluorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-N'-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide
• N'-(4-fluorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide

• Inchi： 1S/C20H17FN4O2S/c21-14-8-6-13(7-9-14)10-22-19(26)20(27)23-18-16-11-28-12-17(16)24-25(18)15-4-2-1-3-5-15/h1-9H,10-12H2,(H,22,26)(H,23,27)
• InChI Key： DERQFSQRTVPHOC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C(NC1N(C2=CC=CC=C2)N=C2CSCC2=1)=O

Additional information on N'-(4-fluorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide

Recent Advances in the Study of N'-(4-fluorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide (CAS: 900009-80-5)

The compound N'-(4-fluorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide (CAS: 900009-80-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of N'-(4-fluorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide, which contribute to its promising pharmacological properties. The compound's thienopyrazole core, combined with the fluorophenyl and ethanediamide moieties, has been shown to interact with specific biological targets, making it a candidate for further drug development. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding affinity and selectivity.

One of the key findings from recent research is the compound's potential as an inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. Preliminary data suggest that N'-(4-fluorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide exhibits moderate to high potency against certain kinases, with IC50 values in the nanomolar range. These findings are particularly relevant for the development of targeted therapies for diseases such as cancer and autoimmune disorders.

In addition to its kinase inhibitory activity, recent studies have explored the compound's pharmacokinetic properties. Investigations into its solubility, stability, and metabolic profile have provided valuable insights into its potential as a drug candidate. For instance, the fluorophenyl group has been shown to enhance the compound's metabolic stability, while the ethanediamide moiety contributes to its solubility in aqueous environments. These properties are critical for optimizing the compound's bioavailability and therapeutic efficacy.

Despite these promising findings, challenges remain in the development of N'-(4-fluorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide as a therapeutic agent. Further studies are needed to assess its toxicity profile, off-target effects, and potential drug-drug interactions. Additionally, in vivo studies will be essential to validate its efficacy and safety in animal models before progressing to clinical trials.

In conclusion, N'-(4-fluorophenyl)methyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide (CAS: 900009-80-5) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable subject for ongoing research, with potential applications in the treatment of various diseases. Future studies should focus on addressing the remaining challenges to fully realize its therapeutic potential.